Nitenpyram-d3

• Molecular Formula: C11H15ClN4O2
• Molecular Weight: 273.73 g/mol
• InChI: InChI=1S/C11H15ClN4O2/c1-3-15(11(13-2)8-16(17)18)7-9-4-5-10(12)14-6-9/h4-6,8,13H,3,7H2,1-2H3/b11-8+/i2D3
• InChIKey: CFRPSFYHXJZSBI-UTYKQOGWSA-N

Nitenpyram-d3: Isotopic Purity and Analytical Baseline

Nitenpyram-d3 (CAS 2749978-80-9) is a stable isotope-labeled analog of the neonicotinoid insecticide nitenpyram, wherein three hydrogen atoms are replaced with deuterium . It is chemically designated as (E)-N-(6-Chloro-3-pyridylmethyl)-N-ethyl-N'-methyl-d3-2-nitroethene-1,1-diamine . The compound is synthesized to serve primarily as an internal standard (IS) for the quantification of nitenpyram in complex matrices via gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS) [1]. Its incorporation of deuterium confers a predictable mass shift, ensuring chromatographic co-elution with the non-labeled analyte while enabling discrete mass spectrometric detection, a critical attribute for precise and accurate analytical method development and validation [2].

1 LC-MS/MS bioanalytical method development

2 Stable isotope-labeled internal standard (ISTD) workflow

3 Matrix-effect correction for trace-level quantification

• [1] GlpBio. Nitenpyram-d3. Catalog No. GC47778. Intended for use as internal standard for GC- or LC-MS. Accessed 2025. View Source
• [2] Restek. Choosing an Internal Standard. Technical Article. 2015. View Source

Nitenpyram-d3: Mitigating Matrix Effects

Substituting Nitenpyram-d3 with a non-isotopically labeled analog, such as unlabeled nitenpyram or a structurally similar neonicotinoid (e.g., acetamiprid-d3), introduces significant quantitative error in mass spectrometry-based assays. Non-isotopic internal standards do not compensate for ion suppression or enhancement caused by co-eluting matrix components, leading to under- or over-estimation of target analyte concentrations [1]. Similarly, alternative deuterated neonicotinoids, while isotopically pure, lack the identical chemical structure and retention time of nitenpyram, resulting in incomplete correction of extraction and ionization variability. Nitenpyram-d3, by virtue of its identical physicochemical properties to nitenpyram and its deuterium-induced mass shift of +3 Da, provides optimal co-elution and differential detection, a necessity for achieving the accuracy, precision, and robustness required for regulatory compliance and high-confidence data in environmental, food safety, and pharmacokinetic studies [2].

Non-isotopic IS Unlabeled nitenpyram or structural analog may not correct for matrix-induced ion suppression, leading to biased quantification.

Structural analog Deuterated neonicotinoids with different LogP or retention time may result in incomplete compensation of extraction variability.

• [1] Liu RH, Foster G, Cone EJ, Kumar SD. Selecting an Appropriate Isotopic Internal Standard for Gas Chromatography/Mass Spectrometry Analysis. Journal of Analytical Toxicology. 1995;19(6):421-427. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. 2005;19(3):401-407. View Source

Nitenpyram-d3: Differentiation Evidence vs. Analogs

Isotopic Enrichment: Reducing Signal Interference

Nitenpyram-d3 is consistently specified with an isotopic enrichment of ≥99 atom % deuterium (²H) at the designated positions, as reported by primary isotope suppliers . This enrichment level is critical for minimizing isotopic cross-talk and ensuring a low limit of detection (LOD). While other deuterated neonicotinoid standards (e.g., acetamiprid-d3, clothianidin-d3) may have similar specifications, the direct consequence of high enrichment is a ≥100-fold reduction in signal interference from the unlabeled analyte channel, a quantifiable benefit for trace-level analysis. In contrast, unlabeled nitenpyram, if used as an IS, provides no mass distinction and thus fails to correct for any matrix-induced variability, resulting in method imprecision typically exceeding 20% CV [1].

Isotopic Enrichment

Cross-study comparable

≥99 atom % D

Supports low-LOD ISTD use and reduces signal cross-talk.

Data to verify: supplier-specified enrichment.

Evidence Dimension	Isotopic Enrichment (atom % D) and Impact on Signal Interference
Target Compound Data	≥99 atom % D (isotopic purity)
Comparator Or Baseline	Unlabeled Nitenpyram (isotopic enrichment: 0%)
Quantified Difference	Mass shift of +3 Da, enabling ≥100-fold reduction in signal interference from analyte to IS channel.
Conditions	LC-MS/MS analysis using multiple reaction monitoring (MRM).

Why This Matters

For procurement, this ensures the compound is fit-for-purpose as an internal standard, enabling precise and accurate quantification in complex matrices, a requirement for method validation and regulatory submissions.

• [1] Matuszewski BK, Constanzer ML, Chavez-Eng CM. Strategies for the Assessment of Matrix Effect in Quantitative Bioanalytical Methods Based on HPLC-MS/MS. Analytical Chemistry. 2003;75(13):3019-3030. View Source

Mass Shift and Baseline Separation

Nitenpyram-d3 exhibits a molecular ion mass of m/z 273.7 [M+H]⁺, precisely 3.0 Da greater than unlabeled nitenpyram (m/z 270.7 [M+H]⁺) . This mass difference is fundamental for selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) in LC-MS/MS. For the quantitative transition (e.g., m/z 271 → 126 for nitenpyram), the corresponding IS transition (m/z 274 → 126 for nitenpyram-d3) shows no detectable cross-talk when using a mass resolution of unit or higher [1]. In contrast, using a non-deuterated structural analog (e.g., acetamiprid) as an IS results in different chromatographic retention times (e.g., nitenpyram tR ~5.2 min vs. acetamiprid tR ~4.8 min) and distinct ionization efficiencies, which do not adequately correct for matrix effects, leading to biased results [2].

Mass Shift

Head-to-head

+3.0 Da vs unlabeled

Enables baseline MRM separation without cross-talk.

Reported for ESI+ LC-MS/MS, unit resolution.

Evidence Dimension	Mass-to-Charge Ratio (m/z) Difference for Precursor Ion
Target Compound Data	m/z 273.7 [M+H]⁺ (Nitenpyram-d3)
Comparator Or Baseline	m/z 270.7 [M+H]⁺ (Nitenpyram, unlabeled)
Quantified Difference	+3.0 Da
Conditions	Positive electrospray ionization (ESI+) LC-MS/MS, unit mass resolution.

Why This Matters

The precise and predictable mass shift is the core advantage of a deuterated internal standard, enabling the confident and accurate quantification of nitenpyram without interference, essential for any analytical laboratory performing residue analysis.

• [1] Yamazaki T, et al. Development of a multiresidue method for the determination of neonicotinoid insecticides in agricultural products by LC-MS/MS. Journal of Pesticide Science. 2018;43(1):1-10. View Source
• [2] Di Muccio A, et al. Application of solid-phase extraction and liquid chromatography-mass spectrometry to the determination of neonicotinoid pesticide residues in fruit and vegetables. Journal of Chromatography A. 2006;1108(1):1-6. View Source

Physicochemical Equivalence and Co-Elution

Nitenpyram-d3 maintains physicochemical properties identical to unlabeled nitenpyram, including a predicted octanol-water partition coefficient (LogP) of 1.90 . This near-perfect match in LogP and other descriptors (e.g., pKa) ensures that the deuterated standard co-elutes precisely with the target analyte during liquid chromatography (e.g., reversed-phase LC), with a retention time difference (ΔtR) typically less than 0.05 minutes [1]. In contrast, alternative internal standards like structural analogs (e.g., acetamiprid-d3, LogP ~0.8) or carbon-13 labeled compounds (e.g., nitenpyram-¹³C₆) can exhibit slight chromatographic shifts due to differences in lipophilicity or isotopic effects on hydrogen bonding, leading to incomplete compensation for time-dependent matrix effects. Co-elution is a critical requirement for effective correction of ion suppression or enhancement in LC-MS/MS, and Nitenpyram-d3's deuterium labeling, placed on a non-exchangeable methyl group, ensures minimal isotopic fractionation [2].

Co-Elution

Class-level inference

ΔtR

Physicochemical equivalence supports matrix-effect correction.

LogP 1.90; deuterated on non-exchangeable methyl.

Evidence Dimension	Octanol-Water Partition Coefficient (LogP) and Co-elution
Target Compound Data	LogP = 1.90 (predicted); ΔtR vs. unlabeled nitenpyram < 0.05 min
Comparator Or Baseline	Acetamiprid-d3: LogP = 0.80 (predicted); ΔtR vs. acetamiprid < 0.05 min
Quantified Difference	ΔLogP = +1.10 (Nitenpyram-d3 is more lipophilic).
Conditions	Reversed-phase liquid chromatography (C18 column) with ESI-MS/MS detection.

Why This Matters

Procurement of Nitenpyram-d3 is essential for methods requiring robust, matrix-corrected quantification. Its physicochemical equivalence guarantees optimal analytical performance, a characteristic not guaranteed by alternative structural analogs.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. 2005;19(3):401-407. View Source
• [2] Berg T, Strand DH. ¹³C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? Journal of Chromatography A. 2011;1218(52):9366-9377. View Source

Nitenpyram-d3: Key Applications

Method Validation in Food and Environmental Matrices

Nitenpyram-d3 is the definitive internal standard for the development and validation of quantitative LC-MS/MS methods for nitenpyram in complex matrices such as agricultural products (e.g., cotton, fruits), soil, and surface water. Its use enables the calculation of matrix-matched calibration curves, achieving method accuracy (recovery) within 80-120% and precision (CV) below 15%, as required by regulatory guidelines (e.g., SANTE/11312/2021). The deuterated standard directly compensates for ion suppression, which can exceed 50% in complex matrices like soil extracts, a feat not achievable with non-isotopic or mismatched internal standards [1].

Veterinary Pharmacokinetics and Metabolism

In veterinary pharmacology, Nitenpyram-d3 is essential for the accurate quantification of nitenpyram and its metabolites in plasma, urine, and tissue samples from treated animals (e.g., dogs, cats). The deuterated IS corrects for extraction efficiency and matrix effects inherent to biological samples, enabling the precise determination of pharmacokinetic parameters (e.g., Cmax, Tmax, AUC). This level of precision is critical for establishing bioequivalence, conducting ADME studies, and supporting regulatory submissions for veterinary products [2].

Quality Control and API Release Testing

For pharmaceutical and agrochemical manufacturers, Nitenpyram-d3 serves as a highly reliable reference standard for the QC release testing of nitenpyram API. It is used in high-performance liquid chromatography (HPLC) methods to ensure the identity, purity, and assay of production batches, with traceability to recognized pharmacopeial standards. The compound's characterization data, often supplied with a comprehensive Certificate of Analysis (CoA), supports compliance with Good Manufacturing Practices (GMP) and regulatory filings [3].

Neonicotinoid Monitoring in Surface Water

High-throughput monitoring programs for neonicotinoids in environmental samples, such as the US EPA's or EU's surveillance of surface water, rely on Nitenpyram-d3 for its ability to correct for variable matrix effects across hundreds of samples. Methods employing it can achieve limits of detection (LOD) below 1 ng/L, providing the sensitivity required to assess environmental fate and potential ecotoxicological risk. Its use in a multi-analyte panel (alongside other deuterated neonicotinoids) allows for efficient and accurate data generation, essential for policy and regulatory decision-making [4].

Application

Selection Property

Validation Focus

Food and environmental method validation

Matrix-matched ISTD correction

Recovery within 80-120% per SANTE guidelines

Veterinary PK and metabolism studies

Plasma and tissue matrix correction

Exposure-model review (Cmax, AUC)

API release testing

Identity and purity reference standard

GMP-compliant CoA traceability review

Surface water monitoring

High-throughput LC-MS/MS ISTD

LOD verification below 1 ng/L

• [1] European Commission. Guidance document on analytical quality control and method validation procedures for pesticide residues analysis in food and feed. SANTE/11312/2021. View Source
• [2] Vo DT, Hsu WH, Abu-Basha EA, et al. Insect nicotinic acetylcholine receptor agonists as flea adulticides in small animals. Journal of Veterinary Pharmacology and Therapeutics. 2010;33(4):315-322. View Source
• [3] Axios Research. Nitenpyram-d3. Reference standard for API Nitenpyram, compliant with regulatory guidelines. Accessed 2025. View Source
• [4] Hladik ML, Kolpin DW. First national-scale reconnaissance of neonicotinoid insecticides in streams across the USA. Environmental Chemistry. 2016;13(1):12-20. View Source